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Compound of Interest

Compound Name: 5-Methylbenzoxazole

Cat. No.: B076525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility and

stability data for 5-Methylbenzoxazole. The information is curated for professionals in

research and drug development who utilize benzoxazole derivatives as key building blocks in

the synthesis of pharmaceuticals and other bioactive molecules. This document summarizes

key physical and chemical properties, outlines experimental protocols for determining solubility

and stability, and discusses the degradation pathways of the benzoxazole core.

Core Properties of 5-Methylbenzoxazole
5-Methylbenzoxazole is an aromatic heterocyclic compound with the molecular formula

C₈H₇NO. Its structure, featuring a benzene ring fused to an oxazole ring with a methyl

substituent, imparts a combination of aromatic stability and reactive sites for further

functionalization.[1]
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Property Value Source

Molecular Formula C₈H₇NO [2]

Molecular Weight 133.15 g/mol [2]

CAS Number 10531-78-9 [2]

Melting Point 40-47 °C

Boiling Point 96 °C / 15 mmHg [3]

Form Solid

Solubility Profile
Quantitative solubility data for 5-Methylbenzoxazole is not readily available in the public

domain. However, based on qualitative statements and data from a closely related isomer, 2-

methylbenzoxazole, a solubility profile can be inferred.

Solvent Solubility Notes Source

Methanol Soluble
Qualitative data for 5-

Methylbenzoxazole.
[3][4]

Ethanol Soluble
Data for the isomer 2-

methylbenzoxazole.
[5]

Water

Insoluble (Estimated

at 1038 mg/L @ 25

°C)

Data for the isomer 2-

methylbenzoxazole.[5]

[6]

[5][6]

The methyl group on the benzoxazole ring is expected to slightly decrease aqueous solubility

compared to the parent benzoxazole molecule due to an increase in lipophilicity. The solubility

in polar organic solvents like methanol and ethanol is consistent with the molecule's overall

characteristics.

Stability Characteristics
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5-Methylbenzoxazole is generally considered stable under standard laboratory conditions.[7]

However, the benzoxazole ring system can be susceptible to degradation under specific

environmental stresses.
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Condition Stability Profile
Key
Considerations

Source

Thermal

The benzoxazole ring

is thermally stable, but

degradation can occur

at elevated

temperatures.

Polybenzoxazoles, for

instance, show major

decomposition

between 550 and 660

°C.[8]

High temperatures

can lead to the loss of

carbon monoxide and

carbon dioxide,

potentially forming

Schiff base-type

structures.[8]

[8]

Hydrolytic

Benzoxazoles are

susceptible to

hydrolysis, particularly

under acidic

conditions. The

reaction typically

involves acid

catalysis.[9]

The rate of hydrolysis

is pH-dependent. For

benzoxazole and 2-

methylbenzoxazole,

acid catalysis is

observed at low

acidity, with

retardation at higher

acidities.[9][10]

[9][10]

Photolytic

Benzoxazole

derivatives can be

sensitive to light. Their

photostability is

influenced by the

surrounding medium,

such as the polymer

matrix they are in.[11]

Photoreactivity can be

affected by the

polarity and free

volume of the

microenvironment.[11]

[11]

Oxidative

Incompatible with

strong oxidizing

agents.

Hazardous

decomposition

products include

carbon oxides and

nitrogen oxides.
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Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is a widely accepted technique for determining the thermodynamic

solubility of a compound.[12]

Methodology:

Preparation of Saturated Solution: An excess amount of 5-Methylbenzoxazole is added to a

known volume of purified water or a relevant buffer system in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a

sufficient period (typically 24 hours) to ensure equilibrium is reached.[12]

Phase Separation: The undissolved solid is separated from the solution by centrifugation or

filtration.

Quantification: The concentration of 5-Methylbenzoxazole in the clear supernatant or filtrate

is determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.[13]

Calculation: The solubility is calculated from the measured concentration.

Stability Assessment (Stability-Indicating HPLC Method)
A stability-indicating HPLC method is crucial for assessing the stability of 5-
Methylbenzoxazole and quantifying its degradation products.[14]

Methodology:

Method Development: An HPLC method is developed to separate 5-Methylbenzoxazole
from its potential degradation products. This involves optimizing the column, mobile phase

composition, flow rate, and detector wavelength.

Forced Degradation Studies: The compound is subjected to stress conditions such as acid

and base hydrolysis, oxidation, heat, and light to generate degradation products.[14][15]
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Method Validation: The HPLC method is validated according to ICH guidelines for

parameters including specificity, linearity, accuracy, precision, and robustness to ensure it is

suitable for its intended purpose.

Stability Study: 5-Methylbenzoxazole is stored under defined conditions (e.g., various

temperatures and humidity levels) for specific durations. Samples are periodically withdrawn

and analyzed using the validated stability-indicating HPLC method to monitor for any

degradation.

Logical Workflow and Degradation Pathway
Visualization
As 5-Methylbenzoxazole is a chemical building block, it is not directly involved in biological

signaling pathways. The following diagrams illustrate the logical workflow for solubility and

stability assessment and a generalized degradation pathway for the benzoxazole ring.
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Caption: Experimental workflow for assessing the solubility and stability of 5-
Methylbenzoxazole.
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Caption: Generalized pathway for the acid-catalyzed hydrolysis of 5-Methylbenzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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